Cas no 80171-34-2 (1-Bromo-2-(ethoxymethyl)benzene)

• Product Name: 1-Bromo-2-(ethoxymethyl)benzene
• CAS No: 80171-34-2
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• MDL: MFCD09972176
• CID: 857769
• PubChem ID: 19990355
• Update Time: 2025-04-19

1-Bromo-2-(ethoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-2-(ETHOXYMETHYL)BENZENE
• 2-bromobenzyl ethyl ether
• Aethyl-(2-brom-benzyl)-aether
• ethyl-(2-bromo-benzyl)-ether
• MFCD09972176
• 1-bromo-2-ethoxymethylbenzene
• N10194
• DTXSID60601719
• A864735
• AKOS010793534
• IRJIHLOLKDSXAJ-UHFFFAOYSA-N
• 2-bromo-ethoxymethyl-benzene
• AM87216
• BS-22686
• SCHEMBL9419149
• 80171-34-2
• DB-363387
• 1-Bromo-2-(ethoxymethyl)benzene

• MDL： MFCD09972176
• Inchi： 1S/C9H11BrO/c1-2-11-7-8-5-3-4-6-9(8)10/h3-6H,2,7H2,1H3
• InChI Key： IRJIHLOLKDSXAJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COCC

Computed Properties

• Exact Mass: 213.99900
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.98560

1-Bromo-2-(ethoxymethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers